Cas no 771581-62-5 (3-Fluoro-2-(trifluoromethyl)benzylamine)

• Product Name: 3-Fluoro-2-(trifluoromethyl)benzylamine
• CAS No: 771581-62-5
• MF: C₈H₇F₄N
• MW: 193.141495943069
• MDL: MFCD06212983
• CID: 1004943
• PubChem ID: 20112155
• Update Time: 2024-10-27

3-Fluoro-2-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(trifluoromethyl)benzylamine
• 3-Fluoro-2-(trifluoromethyl)be
• JS-4539
• WFB58162
• DTXSID301246501
• AKOS006282726
• [3-fluoro-2-(trifluoromethyl)phenyl]methanamine
• 1-[3-FLUORO-2-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
• SCHEMBL3166443
• 3-Fluoro-2-(trifluoromethyl)benzenemethanamine
• 3-Fluoro-2-(trifluoromethyl)benzylamine,JRD,97%
• MFCD06212983
• 771581-62-5
• KLMQAQHIEMIVDJ-UHFFFAOYSA-N
• FT-0755228
• DA-23610

• MDL： MFCD06212983
• Inchi： 1S/C8H7F4N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H,4,13H2
• InChI Key： KLMQAQHIEMIVDJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CN)=C1C(F)(F)F

Computed Properties

• Exact Mass: 193.05100
• Monoisotopic Mass: 193.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 183.0±35.0 °C at 760 mmHg
• Flash Point: 76.6±17.8 °C
• Refractive Index: 1.4623
• PSA: 26.02000
• LogP: 3.00350
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

3-Fluoro-2-(trifluoromethyl)benzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)